Cas no 2228482-05-9 (1-{1-[2-(3-Fluorophenoxy)ethyl]cyclopropyl}ethan-1-amine)

• Product Name: 1-{1-[2-(3-Fluorophenoxy)ethyl]cyclopropyl}ethan-1-amine
• CAS No: 2228482-05-9
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 5937547
• PubChem ID: 165689931
• Update Time: 2025-11-04

1-{1-[2-(3-Fluorophenoxy)ethyl]cyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-[2-(3-fluorophenoxy)ethyl]cyclopropyl}ethan-1-amine
• EN300-1779155
• 2228482-05-9
• 1-{1-[2-(3-Fluorophenoxy)ethyl]cyclopropyl}ethan-1-amine

• Inchi： 1S/C13H18FNO/c1-10(15)13(5-6-13)7-8-16-12-4-2-3-11(14)9-12/h2-4,9-10H,5-8,15H2,1H3
• InChI Key： SSCFCUGKWLNNIZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC1(C(C)N)CC1

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{1-[2-(3-Fluorophenoxy)ethyl]cyclopropyl}ethan-1-amine

Compound CAS No. 2228482-05-9: 1-{1-[2-(3-Fluorophenoxy)ethyl]cyclopropyl}ethan-1-amine

The compound CAS No. 2228482-05-9, also known as 1-{1-[2-(3-fluorophenoxy)ethyl]cyclopropyl}ethan-1-amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising properties, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a cyclopropane ring, which is substituted with an ethyl group bearing a 3-fluorophenoxy moiety. The presence of the cyclopropane ring introduces strain, which can influence the compound's reactivity and stability. Additionally, the ethanamine group attached to the cyclopropane ring contributes to the compound's amine functionality, which is crucial for its potential applications in drug design and synthesis.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stereochemistry and electronic properties. Researchers have explored various synthetic routes to optimize the yield and purity of the compound, leveraging advanced organic chemistry techniques such as palladium-catalyzed cross-couplings and nucleophilic substitutions.

The compound's unique electronic properties make it an attractive candidate for use in materials science, particularly in the development of novel polymers and coatings. Its ability to form stable amide bonds has been exploited in peptide synthesis, where it serves as a versatile building block for constructing complex biomolecules.

In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug discovery. Its structural features allow for modulation of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent research has highlighted its potential as an inhibitor of certain enzymes involved in metabolic pathways, offering new avenues for therapeutic intervention.

Furthermore, the compound's environmental impact has been a topic of interest. Studies have examined its biodegradability and toxicity profiles, with findings suggesting that it poses minimal risk to aquatic ecosystems under controlled conditions. This information is critical for ensuring sustainable practices in its production and application.

In conclusion, the compound CAS No. 2228482-05-9 or 1-{1-[2-(3-fluorophenoxy)ethyl]cyclopropyl}ethan-1-amine represents a valuable addition to the arsenal of organic compounds with diverse applications across multiple disciplines. Ongoing research continues to unlock its full potential, paving the way for innovative solutions in chemistry and beyond.